4-Amino-3,5-dicyclopropylbenzonitrile

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 4-amino-3,5-dicyclopropylbenzonitrile
• InChI: InChI=1S/C13H14N2/c14-7-8-5-11(9-1-2-9)13(15)12(6-8)10-3-4-10/h5-6,9-10H,1-4,15H2
• InChI Key: MTQNZNFUSGGEBI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CC(=C2N)C3CC3)C#N

Description

4-Amino-3,5-dicyclopropylbenzonitrile is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium (II) acetate (814 mg, 3.62 mmol) was added to a stirred mixture of 4-amino-3,5-dibromobenzonitrile (5.00 g, 18.1 mmol), cyclopropanboronic acid (3.89 g, 45.3 mmol), potassium phosphate tribasic (23.1 g, 109 mmol) and tricyclohexylphosphine (1.02 g, 3.62 mmol) in toluene (20.0 mL) and water (1.0 mL). The resulting mixture was degassed and heated to 100° C. After 3 h, the reaction mixture was cooled to rt, diluted with water and extracted with EtOAc. The organics were washed with brine, dried (Na2SO4), filtered and concentrated in vacuo. The crude residue was purified by column chromatography on silica gel (gradient elution, 0-15% EtOAc/hexanes as eluent) to afford the title compound i-7a. m/z (ES) 199 (MH)+.